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Compound of Interest

Ethyl 2-
Compound Name:
hydroxycyclopentanecarboxylate

Cat. No. B158189

This document provides immediate, procedural guidance for the safe handling and disposal of
Ethyl 2-hydroxycyclopentanecarboxylate, tailored for researchers, scientists, and drug
development professionals. The following protocols are designed to ensure operational safety
and proper waste management.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 2-hydroxycyclopentanecarboxylate is classified as causing serious eye irritation and is
harmful to aquatic life with long-lasting effects[1][2]. Therefore, adherence to appropriate safety
protocols is crucial.

Quantitative Data Summary
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Property Value Source
Molecular Formula C8H1403 [1]
Molecular Weight 158.2 g/mol [1]
Boiling Point 102-104 °C/11 mmHg [3]
Density 1.054 g/mL at 25 °C [3]
Flash Point 77 °C (170.6 °F) - closed cup [3]

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times when
handling the chemical to

protect against splashes.[1][2]
[4]

Face shield

Recommended when there is

a significant risk of splashing.

[5][6]

Skin Protection

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are suitable.
Inspect gloves for any tears or

holes before use.[7]

Protective clothing

A lab coat or chemical-
resistant apron should be worn

to protect against skin contact.

[1]14]

Closed-toe shoes

Required to protect feet from

spills.[5]

Respiratory Protection

Not typically required with

adequate ventilation

If working in a poorly ventilated
area or if mists are generated,
a NIOSH/MSHA approved

respirator should be worn.[4][8]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the necessary steps for safely handling Ethyl 2-

hydroxycyclopentanecarboxylate in a laboratory setting.
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Workflow for Handling Ethyl 2-hydroxycyclopentanecarboxylate
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Caption: Logical workflow for the safe handling of Ethyl 2-hydroxycyclopentanecarboxylate.
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Experimental Protocol: Detailed Handling Methodology

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) for Ethyl 2-
hydroxycyclopentanecarboxylate before commencing any work.[9]

[¢]

Ensure that a chemical fume hood is operational and available for use.

[¢]

Verify that a safety shower and eyewash station are accessible and unobstructed.[9]

[e]

Put on all required personal protective equipment as detailed in the table above.
e Handling:

o Conduct all work with Ethyl 2-hydroxycyclopentanecarboxylate inside a certified
chemical fume hood to ensure adequate ventilation.[9]

o When transferring the chemical, do so carefully to avoid splashing.
o Keep the container tightly sealed when not in use to prevent the release of vapors.[9]

o Avoid direct contact with skin, eyes, and clothing.[9] In case of accidental contact, follow
the first-aid measures outlined below.

e Post-Handling:
o After handling, wash hands and any exposed skin thoroughly with soap and water.[9][10]
o Decontaminate the work surface with an appropriate cleaning agent.

o Properly remove and dispose of contaminated gloves and other disposable PPE.

Emergency and Disposal Plans

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[9][10]
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» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.[9][10]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

[2]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.
[10]

Spill Response

o Evacuate: Immediately clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

o Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.
e Clean: Clean the spill area with a suitable solvent, followed by soap and water.

e Dispose: Dispose of the waste as hazardous chemical waste according to institutional and
local regulations.[9]

Disposal Plan

o All waste containing Ethyl 2-hydroxycyclopentanecarboxylate must be considered
hazardous waste.

o Collect all chemical waste in a clearly labeled, sealed, and chemically compatible container.
e Do not mix with other incompatible waste streams.

» Dispose of the chemical waste through a licensed waste disposal company, adhering to all
local and national regulations.[1][9] Contaminated packaging should also be disposed of as
hazardous waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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